Cas no 2248200-71-5 ((2S)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol)

• Product Name: (2S)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol
• CAS No: 2248200-71-5
• MF: C₈H₁₆F₂O
• MW: 166.208849906921
• CID: 5965954
• PubChem ID: 137938178
• Update Time: 2025-10-30

(2S)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6507838
• 2248200-71-5
• (2S)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol

• Inchi： 1S/C8H16F2O/c1-6(5-11)8(2,3)4-7(9)10/h6-7,11H,4-5H2,1-3H3/t6-/m1/s1
• InChI Key： XITVHRGVAAUVGZ-ZCFIWIBFSA-N
• SMILES： FC(CC(C)(C)[C@H](C)CO)F

Computed Properties

• Exact Mass: 166.11692145g/mol
• Monoisotopic Mass: 166.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol

Comprehensive Overview of (2S)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol (CAS No. 2248200-71-5): Properties, Applications, and Industry Relevance

The compound (2S)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol (CAS No. 2248200-71-5) is a fluorinated chiral alcohol with significant potential in pharmaceutical and specialty chemical applications. Its unique structural features, including the stereogenic center at the 2-position and the difluoromethyl group, make it a valuable intermediate for drug discovery and agrochemical synthesis. Recent trends in green chemistry and sustainable synthesis have heightened interest in such fluorinated building blocks due to their ability to modulate bioavailability and metabolic stability.

From a molecular perspective, the (2S)-configuration of this compound is critical for enantioselective reactions, a topic frequently searched in asymmetric synthesis forums. Researchers are particularly interested in how the 5,5-difluoro moiety influences lipophilicity—a key parameter in medicinal chemistry optimization. Computational studies suggest this compound could serve as a bioisostere for carbonyl or hydroxyl groups in protease inhibitor design, aligning with current drug repurposing trends.

The trimethylpentane backbone contributes to steric hindrance, a property increasingly relevant in catalysis and material science. Industrial queries often focus on its scalable synthesis methods, with particular attention to atom economy and cryogenic reaction conditions. Patent analyses reveal growing applications in liquid crystal formulations and flavor/fragrance industries, where its volatility profile and chiral purity (>99% ee) are advantageous.

Environmental considerations are paramount in modern chemical discourse. The persistence of fluorinated compounds has led to innovations in biodegradable fluorine chemistry, making 2248200-71-5 a case study for eco-friendly fluorination techniques. Analytical chemists frequently search for HPLC methods to separate its enantiomers, while process chemists investigate continuous flow synthesis to improve yield.

In the context of structure-activity relationships (SAR), this compound's hydrogen bonding capacity and conformational rigidity are hot topics in computational drug design communities. Its logP value (predicted 2.1-2.5) positions it favorably for blood-brain barrier penetration studies—a frequent search term in neurological drug development circles.

Emerging applications include its use as a chiral auxiliary in organocatalysis, where the steric bulk of the trimethyl groups enhances diastereoselectivity. The compound's thermal stability (decomposition >200°C) also makes it suitable for high-temperature polymer modifications, a niche but growing field in advanced material engineering.

Safety data sheets emphasize its low acute toxicity profile, though proper handling of fluorinated organics remains a training focus in GMP facilities. Regulatory databases show compliance with REACH and FDA ICH guidelines, addressing common compliance queries from quality assurance professionals.

The synthesis typically involves enantioselective reduction of corresponding ketones using chiral borane catalysts—a method trending in process chemistry literature. Alternative routes via enzymatic resolution are gaining traction among biocatalysis researchers, reflecting the industry's shift toward biobased production methods.

Market analysts note rising demand for such high-value fluorinated intermediates, with 2248200-71-5 appearing in custom synthesis catalogs from major fine chemical suppliers. Its price per gram (typically $200-$500 for research quantities) is frequently compared against similar chiral fluorinated alcohols in procurement discussions.

Future research directions may explore its photophysical properties for OLED materials or fluorophore tagging applications—areas generating buzz in materials science conferences. The compound's vapor pressure characteristics also suggest potential in specialty solvent formulations for electronics manufacturing.